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  3. 1-(4-Phenyl-2-piperidino-thiazol-5-yl)-3-(2,5-dihydro-4-phenyl-2-piperidin-1-ylidene-onium-thiazole-5-ylidene)-2-oxo-cyclobuten-4-olate
1-(4-Phenyl-2-piperidino-thiazol-5-yl)-3-(2,5-dihydro-4-phenyl-2-piperidin-1-ylidene-onium-thiazole-5-ylidene)-2-oxo-cyclobuten-4-olate 1-(4-Phenyl-2-piperidino-thiazol-5-yl)-3-(2,5-dihydro-4-phenyl-2-piperidin-1-ylidene-onium-thiazole-5-ylidene)-2-oxo-cyclobuten-4-olate
Brand Name: Vulcanchem
CAS No.: 153119-21-2
VCID: VC21148283
InChI: InChI=1S/C32H30N4O2S2/c37-27-23(29-25(21-13-5-1-6-14-21)33-31(39-29)35-17-9-3-10-18-35)28(38)24(27)30-26(22-15-7-2-8-16-22)34-32(40-30)36-19-11-4-12-20-36/h1-2,5-8,13-16H,3-4,9-12,17-20H2
SMILES: C1CCN(CC1)C2=NC(=C(S2)C3=C(C(=C4C(=NC(=[N+]5CCCCC5)S4)C6=CC=CC=C6)C3=O)[O-])C7=CC=CC=C7
Molecular Formula: C32H30N4O2S2
Molecular Weight: 566.7 g/mol

1-(4-Phenyl-2-piperidino-thiazol-5-yl)-3-(2,5-dihydro-4-phenyl-2-piperidin-1-ylidene-onium-thiazole-5-ylidene)-2-oxo-cyclobuten-4-olate

CAS No.: 153119-21-2

Cat. No.: VC21148283

Molecular Formula: C32H30N4O2S2

Molecular Weight: 566.7 g/mol

* For research use only. Not for human or veterinary use.

1-(4-Phenyl-2-piperidino-thiazol-5-yl)-3-(2,5-dihydro-4-phenyl-2-piperidin-1-ylidene-onium-thiazole-5-ylidene)-2-oxo-cyclobuten-4-olate - 153119-21-2

Specification

CAS No. 153119-21-2
Molecular Formula C32H30N4O2S2
Molecular Weight 566.7 g/mol
IUPAC Name (4E)-3-oxo-4-(4-phenyl-2-piperidin-1-ium-1-ylidene-1,3-thiazol-5-ylidene)-2-(4-phenyl-2-piperidin-1-yl-1,3-thiazol-5-yl)cyclobuten-1-olate
Standard InChI InChI=1S/C32H30N4O2S2/c37-27-23(29-25(21-13-5-1-6-14-21)33-31(39-29)35-17-9-3-10-18-35)28(38)24(27)30-26(22-15-7-2-8-16-22)34-32(40-30)36-19-11-4-12-20-36/h1-2,5-8,13-16H,3-4,9-12,17-20H2
Standard InChI Key JFZZYCIPVITXTG-UHFFFAOYSA-N
Isomeric SMILES C1CCN(CC1)C2=NC(=C(S2)C3=C(/C(=C\4/C(=NC(=[N+]5CCCCC5)S4)C6=CC=CC=C6)/C3=O)[O-])C7=CC=CC=C7
SMILES C1CCN(CC1)C2=NC(=C(S2)C3=C(C(=C4C(=NC(=[N+]5CCCCC5)S4)C6=CC=CC=C6)C3=O)[O-])C7=CC=CC=C7
Canonical SMILES C1CCN(CC1)C2=NC(=C(S2)C3=C(C(=C4C(=NC(=[N+]5CCCCC5)S4)C6=CC=CC=C6)C3=O)[O-])C7=CC=CC=C7

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